Cas no 693285-59-5 (3-Bromo-2,4-dimethyl-benzaldehyde)

• Product Name: 3-Bromo-2,4-dimethyl-benzaldehyde
• CAS No: 693285-59-5
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD22571466
• CID: 1735791
• PubChem ID: 22259698
• Update Time: 2025-10-31

3-Bromo-2,4-dimethyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-2,4-dimethyl-
• Z1551937459
• YJCKVJMBZBBHOR-UHFFFAOYSA-N
• SY202457
• MFCD22571466
• 693285-59-5
• F96855
• EN300-216279
• SCHEMBL1708271
• 3-Bromo-2,4-dimethyl-benzaldehyde
• DB-087741
• 3-bromo-2,4-dimethylbenzaldehyde

• MDL： MFCD22571466
• Inchi： 1S/C9H9BrO/c1-6-3-4-8(5-11)7(2)9(6)10/h3-5H,1-2H3
• InChI Key： YJCKVJMBZBBHOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C=O)=C1C

Computed Properties

• Exact Mass: 211.98367
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-2,4-dimethyl-benzaldehyde

3-Bromo-2,4-Dimethyl-Benzaldehyde (CAS No. 693285-59-5): A Comprehensive Overview

3-Bromo-2,4-dimethyl-benzaldehyde (CAS No. 693285-59-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and two methyl groups attached to a benzaldehyde framework. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 3-Bromo-2,4-dimethyl-benzaldehyde is C₉H₁₀BrO, and its molecular weight is approximately 208.08 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 70 to 72°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of organic synthesis, 3-Bromo-2,4-dimethyl-benzaldehyde serves as a key building block for the preparation of more complex molecules. The presence of the bromine atom makes it an excellent substrate for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of biologically active compounds, pharmaceuticals, and advanced materials. For instance, recent studies have demonstrated the utility of 3-Bromo-2,4-dimethyl-benzaldehyde in the synthesis of novel antitumor agents and anti-inflammatory drugs.

In medicinal chemistry, 3-Bromo-2,4-dimethyl-benzaldehyde has been explored for its potential therapeutic applications. Research has shown that derivatives of this compound exhibit promising biological activities, including antiproliferative effects against cancer cells and anti-inflammatory properties. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Bromo-2,4-dimethyl-benzaldehyde demonstrated significant inhibition of tumor growth in murine models of breast cancer. This finding highlights the potential of this compound as a lead molecule for drug development.

The versatility of 3-Bromo-2,4-dimethyl-benzaldehyde extends beyond medicinal applications. In materials science, it has been utilized in the synthesis of functional polymers and organic semiconductors. The unique electronic properties conferred by the bromine atom and methyl groups make it an attractive candidate for the development of new materials with enhanced performance characteristics. For example, recent work has shown that polymers derived from 3-Bromo-2,4-dimethyl-benzaldehyde exhibit excellent thermal stability and mechanical strength, making them suitable for use in electronic devices and coatings.

The synthetic accessibility of 3-Bromo-2,4-dimethyl-benzaldehyde is another factor contributing to its widespread use. It can be prepared through various synthetic routes, including bromination reactions and Friedel-Crafts alkylation. One common method involves the bromination of 2,4-dimethylbenzaldehyde using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetic acid. This reaction proceeds with high regioselectivity and yields pure product in good yield.

In addition to its synthetic utility, the environmental impact of 3-Bromo-2,4-dimethyl-benzaldehyde has been a subject of interest. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and minimize waste generation.

The safety profile of 3-Bromo-2,4-dimethyl-benzaldehyde is also an important consideration in its handling and application. While it is generally considered safe when used under controlled laboratory conditions, proper safety protocols should be followed to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to ensure safety.

In conclusion, 3-Bromo-2,4-dimethyl-benzaldehyde (CAS No. 693285-59-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate in various synthetic pathways. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound, solidifying its importance in the scientific community.